Cas no 870777-17-6 (2-Fluoro-6-isopropoxyphenylboronic acid)

2-Fluoro-6-isopropoxyphenylboronic acid Properties

Names and Identifiers

• (2-Fluoro-6-isopropoxyphenyl)boronic acid
• (2-fluoro-6-propan-2-yloxyphenyl)boronic acid
• 2-Fluoro-6-isopropoxyphenylboronic acid
• 2-Fluro-6-isopropoxyphenylboronic acid
• Boronic acid,B-[2-fluoro-6-(1-methylethoxy)phenyl]-
• B-[2-Fluoro-6-(1-methylethoxy)phenyl]boronic acid (ACI)
• Boronic acid, [2-fluoro-6-(1-methylethoxy)phenyl]- (9CI)
• [2-Fluoro-6-[(propan-2-yl]oxy]phenyl]boronic acid
• AKOS015853281
• AB29793
• 870777-17-6
• DTXSID30584540
• CS-0091209
• (2-Fluoro-6-isopropoxyphenyl)boronicacid
• MFCD06798078
• D71413
• SCHEMBL12538688
• {2-Fluoro-6-[(propan-2-yl)oxy]phenyl}boronic acid
• (2-Fluoro-6-isopropoxy-phenyl)boronic acid
• BS-49501
• +Expand

• MDL： MFCD06798078
• InChIKey： WVAMTUDWTJMGSG-UHFFFAOYSA-N
• Inchi： 1S/C9H12BFO3/c1-6(2)14-8-5-3-4-7(11)9(8)10(12)13/h3-6,12-13H,1-2H3
• SMILES： FC1C(B(O)O)=C(OC(C)C)C=CC=1

Computed Properties

• Exact Mass: 198.08600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 198.0863526g/mol
• Heavy Atom Count: 14
• Complexity: 177
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• LogP: 0.29270
• PSA: 49.69000
• Refractive Index: 1.495
• Boiling Point: 319.5°C at 760 mmHg
• Melting Point: 78-83 °C (lit.)
• Flash Point: 147°C
• Density: 1.17

2-Fluoro-6-isopropoxyphenylboronic acid Security Information

• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport

2-Fluoro-6-isopropoxyphenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%